Cas no 1363721-18-9 (2-Methylquinazolin-4-YL 4-methylbenzenesulfonate)

2-Methylquinazolin-4-YL 4-methylbenzenesulfonate structure
1363721-18-9 structure
Product name:2-Methylquinazolin-4-YL 4-methylbenzenesulfonate
CAS No:1363721-18-9
MF:C16H14N2O3S
MW:314.358962535858
CID:2915926

2-Methylquinazolin-4-YL 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-METHYLQUINAZOLIN-4-YL 4-METHYLBENZENESULFONATE
    • 2-Methylquinazolin-4-YL 4-methylbenzenesulfonate
    • Inchi: 1S/C16H14N2O3S/c1-11-7-9-13(10-8-11)22(19,20)21-16-14-5-3-4-6-15(14)17-12(2)18-16/h3-10H,1-2H3
    • InChI Key: PBOVEPLFUGJICU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C2C=CC=CC=2N=C(C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 468
  • XLogP3: 3.7
  • Topological Polar Surface Area: 77.5

2-Methylquinazolin-4-YL 4-methylbenzenesulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A019090230-1g
2-Methylquinazolin-4-yl 4-methylbenzenesulfonate
1363721-18-9 95%
1g
751.80 USD 2021-06-17
Chemenu
CM208405-1g
2-Methylquinazolin-4-yl 4-methylbenzenesulfonate
1363721-18-9 97%
1g
$*** 2023-03-30
Chemenu
CM208405-1g
2-Methylquinazolin-4-yl 4-methylbenzenesulfonate
1363721-18-9 97%
1g
$669 2021-08-04

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD